Cas no 2680901-81-7 (benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate
• CAS No: 2680901-81-7
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 6622729
• PubChem ID: 165935313
• Update Time: 2025-10-29

benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C17H23NO3/c19-16-10-4-8-14(16)15-9-5-11-18(15)17(20)21-12-13-6-2-1-3-7-13/h1-3,6-7,14-16,19H,4-5,8-12H2
• InChI Key： BACUHNKRKHKIOA-UHFFFAOYSA-N
• SMILES： OC1CCCC1C1CCCN1C(=O)OCC1C=CC=CC=1

Additional information on benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate

Chemical Profile of Benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate (CAS No. 2680901-81-7)

Benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate, a compound with the CAS number 2680901-81-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly the presence of a benzyl group and a 2-hydroxycyclopentyl moiety, contribute to its distinctive chemical and pharmacological properties.

The benzyl group, known for its stability and ability to enhance bioavailability, plays a crucial role in the pharmacokinetic behavior of this compound. Meanwhile, the 2-hydroxycyclopentyl ring system introduces hydrophilic characteristics, which can influence solubility and interaction with biological targets. These structural elements make Benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The pyrrolidine core structure in Benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate has shown potential in interacting with various neurotransmitter receptors, making it a valuable scaffold for designing drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Current research indicates that modifications to this core structure can lead to enhanced binding affinity and selectivity.

The synthesis of Benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only highlight the synthetic prowess in modern organic chemistry but also underscore the importance of innovative approaches in drug development.

One of the most compelling aspects of Benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate is its potential as a lead compound for further derivatization. By systematically altering functional groups or introducing additional substituents, researchers can explore a wide range of pharmacological activities. For instance, replacing the benzyl group with other aromatic or heterocyclic moieties could lead to compounds with different metabolic profiles or target interactions. This flexibility makes it an attractive platform for medicinal chemists seeking to develop next-generation therapeutics.

The pharmacological evaluation of Benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic benefits in various disease models. Additionally, its favorable pharmacokinetic properties, such as good solubility and moderate oral bioavailability, make it an ideal candidate for further development into an oral therapeutic agent.

In conclusion, Benzyl 2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate (CAS No. 2680901-81-7) is a structurally unique and pharmacologically promising compound that holds significant potential in the field of pharmaceutical research. Its distinctive features, including the benzyl group and the 2-hydroxycyclopentyl moiety, contribute to its versatility as a scaffold for drug discovery. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in the development of innovative treatments for neurological and other disorders.